Cas no 88100-21-4 (1H-Imidazole-4-carboxamide, N-ethyl-5-hydroxy-)

• Product Name: 1H-Imidazole-4-carboxamide, N-ethyl-5-hydroxy-
• CAS No: 88100-21-4
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 645110
• PubChem ID: 135746761
• Update Time: 2025-04-19

1H-Imidazole-4-carboxamide, N-ethyl-5-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxamide, N-ethyl-5-hydroxy-
• 5-[ethylamino(hydroxy)methylidene]-1H-imidazol-4-one
• 5-[(Ethylamino)(hydroxy)methylidene]-1,5-dihydro-4H-imidazol-4-one
• N-ETHYL-5-HYDROXY-1H-IMIDAZOLE-4-CARBOXAMIDE
• 88100-21-4
• DTXSID60830527

• Inchi： 1S/C6H9N3O2/c1-2-7-5(10)4-6(11)9-3-8-4/h3,11H,2H2,1H3,(H,7,10)(H,8,9)
• InChI Key： RCPSOMPLBLVNTQ-UHFFFAOYSA-N
• SMILES： OC1=C(C(NCC)=O)NC=N1

Computed Properties

• Exact Mass: 155.069476538g/mol
• Monoisotopic Mass: 155.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 78Ų